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Compound of Interest

Compound Name: Tricreatine malate

Cat. No.: B12698332

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Tricreatine Malate in a laboratory setting. Adherence to these
procedural guidelines is essential for ensuring the safety of all personnel and maintaining a
secure research environment.

Tricreatine malate is a compound that, while not classified as a hazardous substance under
the Globally Harmonized System (GHS), requires careful handling to mitigate risks of irritation
and ensure regulatory compliance.[1] This guide serves as a practical resource for researchers,
scientists, and drug development professionals, offering step-by-step instructions for safe
operational workflow and waste disposal.

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure and ensure safety, a combination of engineering controls and personal
protective equipment is mandatory when handling Tricreatine Malate.

Engineering Controls:

o Ventilation: Use in a well-ventilated area.[1][2] If operations are likely to generate dust, utilize
local exhaust ventilation or other engineering controls to maintain airborne concentrations
below recommended exposure limits.[3][4]
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o Safety Stations: An eyewash station and safety shower must be readily accessible in the
immediate work area.[3][4]

Personal Protective Equipment:

» Eye Protection: Chemical safety goggles are required to prevent eye contact with
Tricreatine Malate dust.[3][4]

o Hand Protection: Wear appropriate chemical-resistant gloves. While specific data for
Tricreatine Malate is limited, nitrile gloves are recommended based on their resistance to
weak acids like malic acid.[5][6] It is crucial to inspect gloves for any signs of degradation or
punctures before use.

o Respiratory Protection: In situations where dust generation is unavoidable and ventilation is
insufficient, a NIOSH/MSHA-approved respirator is nhecessary.[3][4]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[3]

Operational Plan: From Receipt to Storage

A systematic approach to handling Tricreatine Malate from the moment it arrives in the
laboratory is critical for safety and maintaining the integrity of the compound.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name and any hazard
warnings.

2. Handling:

Avoid breathing dust.[2][3][4]

Prevent contact with eyes and skin.[2]

Ground all equipment containing the material to prevent static discharge.[3][4]
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Do not ingest.[3][4]

. Storage:

Store in a cool, dry, and well-ventilated area.[3][4]
Keep the container tightly closed to prevent moisture absorption and contamination.[3][4]
Store away from heat and sources of ignition.[3][4]

Avoid storage with incompatible materials such as strong oxidizing agents.

Disposal Plan: Managing Tricreatine Malate Waste

Proper disposal of Tricreatine Malate is essential to prevent environmental contamination and

adhere to regulatory requirements.

. Unused or Expired Product:

Do not dispose of Tricreatine Malate down the drain or in general waste.

It is recommended to use a licensed professional waste disposal service for the disposal of
this material.[1]

Ensure the waste is in a suitable, sealed, and clearly labeled container before collection.[1]

. Spills:

In the event of a spill, immediately cordon off the area.

Wear the appropriate PPE as outlined above.

For small spills, carefully sweep or vacuum the material, avoiding dust generation, and place
it in a labeled container for disposal.[2]

For large spills, follow the same procedure and ensure the area is thoroughly cleaned and
decontaminated.

. Contaminated Materials:
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» Any materials, such as gloves, wipes, or lab coats, that come into contact with Tricreatine
Malate should be considered contaminated.

o Dispose of contaminated materials in a sealed, labeled bag or container and manage as
chemical waste through a licensed disposal service.

Quantitative Data Summary

The following table summarizes key quantitative data related to Tricreatine Malate. It is
important to note that specific occupational exposure limits for Tricreatine Malate have not
been established. The data for Tri-Creatine Orotate is provided as a reference.

Parameter Value Reference

Occupational Exposure Limits

(Tri-Creatine Orotate)

ACGIH TLV-TWA (Total Dust) 10 mg/m3

OSHA PEL-TWA (Respirable

. 5 mg/m3
Fraction)

OSHA PEL-TWA (Total Dust) 15 mg/m3

Experimental Workflow Visualization

The following diagram illustrates the standard operational workflow for handling Tricreatine
Malate in a laboratory setting, from receiving the compound to its final disposal.
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Caption: Workflow for safe handling of Tricreatine malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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